Cas no 1156-92-9 (4-Androstenediol)

4-Androstenediol (4-AD) is a naturally occurring steroid hormone and a direct precursor to testosterone. It is classified as a prohormone, metabolized in vivo to enhance endogenous testosterone levels. Structurally similar to androstenedione, 4-AD exhibits higher bioavailability due to its reduced form, facilitating efficient conversion via 17β-hydroxysteroid dehydrogenase. Its key advantage lies in its role as an intermediate in steroidogenesis, supporting anabolic processes while minimizing exogenous hormone introduction. Research indicates potential applications in hormonal therapy and performance enhancement, though regulatory status varies by jurisdiction. Proper handling and storage are essential to maintain stability, as it is sensitive to oxidation. Analytical methods include HPLC and LC-MS for purity verification.
4-Androstenediol structure
4-Androstenediol structure
Product Name:4-Androstenediol
CAS No:1156-92-9
MF:C19H30O2
MW:290.440306186676
MDL:MFCD00082814
CID:40937
PubChem ID:136297
Update Time:2025-06-07

4-Androstenediol Chemical and Physical Properties

Names and Identifiers

    • 4-Androstenediol
    • 4-Androstene-3beta,17beta-diol
    • Androst-4-ene-3beta,17beta-diol
    • ?4-Androstene-3β,17β-diol
    • (3S,8R,9S,10R,13S,14S,17S)-10,13-dimethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol
    • ∆4-Androstene-3β,17β-diol
    • 4-***
    • Androst-4-ene-3,17-diol
    • 4-Androstene-3b,17b-diol
    • androst-4-en-3b,17b-diol
    • D4-Androstene-3b,17b-diol
    • 3beta,17beta-Dihydroxy-4-androstene
    • delta4-Androstene-3beta,17beta-diol
    • (3b,17b)-Androst-4-ene-3,17-diol
    • Q3324829
    • Androst-4-ene-3beta,17beta-diol; Testosterone Imp. D (EP); Delta4-Androstenediol; Testosterone Impurity D
    • CHEBI:34386
    • CHEMBL195836
    • Androst-4-ene-3b,17b-diol
    • Androst-4-ene-3, (3.beta.,17.beta.)-
    • Androst-4-ene-3beta,17beta-diol (Delta4-Androstenediol)
    • Androst-4-ene-3,17-diol, (3beta,17beta)-
    • NS00067942
    • 3b,17b-Dihydroxy-4-androstene
    • 4-Androstene-3,17-diol
    • ANDROST-4-ENE-1,1 DIOL
    • BDBM50410526
    • DB01526
    • G10EHA9I0D
    • NSC12458
    • Androst-4-ene-3.beta.,17.beta.-diol
    • 1156-92-9
    • TESTOSTERONE IMPURITY D [EP IMPURITY]
    • 4-Androsten-3beta,17beta-diol
    • LMST02020105
    • NSC 12458
    • DTXSID5036505
    • ?4-Androstene-3b,17b-diol
    • 4-ANDROSTENE-3.BETA.O,17.BETA.-DIOL
    • UNII-G10EHA9I0D
    • SCHEMBL183700
    • Androst-4-ene-3beta,17beta-diol (?4-Androstenediol)
    • NSC-12458
    • PD008806
    • 4-ANDENDIOL
    • .DELTA.4-Androstene-3.beta.,17.beta.-diol
    • 3.beta.,17.beta.-Dihydroxy-4-androstene
    • Androst-4-ene-3,17-diol, (3beta,17beta)-(9CI)
    • TESTOSTERONE IMPURITY D (EP IMPURITY)
    • Androst-4-ene-3I2,17I2-diol
    • 4-ANDROSTENE-3BETAO,17BETA-DIOL
    • DTXCID3016505
    • Androst-4-ene-3,17-diol, (3.beta.,17.beta.)-
    • Androst-4-ene-3beta,17beta-diol (8CI)
    • (3S,8R,9S,10R,13S,14S,17S)-10,13-dimethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthrene-3,17-diol
    • (3beta,17beta)-Androst-4-ene-3,17-diol
    • MDL： MFCD00082814
    • Inchi： 1S/C19H30O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h11,13-17,20-21H,3-10H2,1-2H3/t13-,14-,15-,16-,17-,18-,19-/m0/s1
    • InChI Key： BTTWKVFKBPAFDK-LOVVWNRFSA-N
    • SMILES： O[C@H]1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CC[C@@H](C=C3CC[C@@H]21)O

Computed Properties

  • Exact Mass: 290.22500
  • Monoisotopic Mass: 290.224580195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 430.1±45.0 °C at 760 mmHg
  • Flash Point: 195.5±23.3 °C
  • PSA: 40.46000
  • LogP: 3.67100
  • Vapor Pressure: 0.0±2.3 mmHg at 25°C

4-Androstenediol Security Information

4-Androstenediol Customs Data

  • HS CODE：2937290012
  • Customs Data：

    China Customs Code:

    2937290012

4-Androstenediol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
A87180-5mg
4-Androstenediol
 1156-92-9
5mg
 ￥432.0 2022-04-28
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.
BBP80510-5mg
4-Androstenediol
 1156-92-9 95.0%
5mg
 ¥170 2021-05-07
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.
BBP80510-20mg
4-Androstenediol
 1156-92-9 95.0%
20mg
 ¥300 2023-09-19

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